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This in-depth guide explores the discovery of Radium-224, a pivotal moment in the nascent
field of radioactivity. Initially named "Thorium X," its identification by Ernest Rutherford and
Frederick Soddy at the turn of the 20th century fundamentally altered the understanding of
atomic structure and laid the groundwork for future applications of radionuclides in medicine.
This document provides a detailed account of the historical context, the experimental protocols
that led to its discovery, and the quantitative data that defined this new radioactive substance.

Historical Context: The Dawn of a New Era in
Physics and Chemistry

The late 19th and early 20th centuries were a period of profound scientific revolution. The
discovery of X-rays by Wilhelm Réntgen in 1895 and the subsequent finding of radioactivity in
uranium salts by Henri Becquerel in 1896 opened up a new, invisible world for scientists to
explore.[1] It was in this fervent atmosphere of discovery that Ernest Rutherford, a physicist,
and his chemist colleague Frederick Soddy, began their collaborative work at McGill University
in Montreal, Canada, around 1900.[2][3]

Their research focused on thorium, a known radioactive element.[4] They observed that
thorium continuously produced a radioactive gas, which they named "emanation” (later
identified as an isotope of radon, Rn-220).[3][5] This emanation was itself radioactive and its
activity decayed over time. This led them to question the then-unshakeable belief in the
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immutability of atoms. The prevailing theory was that atoms were indivisible and unchangeable.
However, the work of Rutherford and Soddy pointed towards a revolutionary idea: that one
element could transform into another. Soddy famously exclaimed, "Rutherford, this is
transmutation!" To which Rutherford cautiously replied, "For Mike's sake, Soddy, don't call it
transmutation. They'll have our heads off as alchemists."[5]

It was in the course of these investigations, in 1901-1902, that they made another crucial
discovery. They found that a highly radioactive substance could be chemically separated from
thorium, a substance they named "Thorium X."[1][5] This "Thorium X" was later identified as
Radium-224, an isotope of radium.[6] Their groundbreaking work, published in a series of
papers in the Philosophical Magazine and the Journal of the Chemical Society, laid the
foundation for the theory of radioactive disintegration.[7][8][9] This theory posited that
radioactive elements undergo spontaneous transformation, emitting radiation and changing into
new elements.[9]

The Discovery of Radium-224 (Thorium X):
Experimental Protocols

The discovery of Radium-224 was not a single event but a meticulous process of chemical
separation and radioactive measurement. The following sections detail the experimental
protocols employed by Rutherford and Soddy, reconstructed from their publications and
historical accounts.

I. Chemical Separation of "Thorium X" from Thorium
The primary method used to isolate "Thorium X" was based on the chemical differences
between it and its parent, thorium.

Protocol:

e Dissolution of Thorium Compound: A known quantity of a thorium salt, typically thorium
nitrate, was dissolved in distilled water to create an aqueous solution.

» Precipitation of Thorium Hydroxide: While stirring the thorium nitrate solution, aqueous
ammonia was added. This caused the precipitation of thorium as thorium hydroxide
(Th(OH)a), a solid, while "Thorium X" remained in the solution (filtrate).[6][7]
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« Filtration: The solution was then filtered to separate the solid thorium hydroxide precipitate
from the liquid filtrate containing "Thorium X."

e Washing: The thorium hydroxide precipitate was washed with distilled water to remove any
remaining traces of the filtrate. These washings were combined with the original filtrate.

» Evaporation and Concentration: The filtrate, which was now chemically free of thorium but
contained the highly radioactive "Thorium X," was evaporated to reduce its volume and
concentrate the active substance. The resulting residue contained the isolated "Thorium X."

Rutherford and Soddy observed that the separated thorium hydroxide had a significantly lower
radioactivity than the original thorium compound, while the filtrate containing "Thorium X" was
intensely radioactive.[7]

Il. Quantitative Measurement of Radioactivity

To track the radioactivity of their samples, Rutherford and Soddy relied on the gold-leaf
electroscope, a sensitive instrument for detecting and measuring ionizing radiation.

Apparatus:

A typical gold-leaf electroscope consisted of a metal rod, often brass, with two thin leaves of
gold foil attached to its lower end. This assembly was housed within a glass container to
protect it from air currents. The rod protruded from the top of the container and was capped
with a metal disc or knob.

Protocol for Measurement:

e Charging the Electroscope: The metal disc of the electroscope was touched with a charged
object (e.g., a charged rod of ebonite), causing the gold leaves to become similarly charged
and repel each other, diverging at an angle.

« Introduction of the Radioactive Sample: The prepared sample (either the thorium hydroxide
precipitate or the evaporated filtrate containing "Thorium X") was placed near the
electroscope's disc.
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» Measurement of the Rate of Discharge: The ionizing radiation emitted by the radioactive
sample ionized the air molecules around the electroscope's disc. These ions were attracted
to the charged disc, gradually neutralizing its charge. As the charge dissipated, the repulsion
between the gold leaves decreased, and they began to collapse towards each other. The
rate at which the leaves collapsed (the rate of discharge) was directly proportional to the
intensity of the radioactivity of the sample.[10][11] This rate was measured by observing the
movement of the leaves through a microscope with a calibrated scale in its eyepiece and
timing the movement across a set number of divisions.[12]

o Data Recording and Analysis: By meticulously recording the rate of discharge for different
samples over time, Rutherford and Soddy were able to quantify the decay of radioactivity of
"Thorium X" and the recovery of radioactivity in the parent thorium sample.

Through these experiments, they established that the radioactivity of the isolated "Thorium X"
decayed exponentially with a half-life of approximately 3.6 days, while the radioactivity of the
thorium from which it was separated gradually recovered, eventually reaching its original level.
[7] This provided conclusive evidence that thorium was continuously producing "Thorium X."

Quantitative Data Summary

The following table summarizes the key quantitative data related to the discovery and
characterization of Radium-224 ("Thorium X").

Property Discovered Value (c. 1902) Modern Accepted Value
Half-life Approx. 4 days 3.6319 days
Thorium (specifically Thorium- .
Parent Isotope Thorium-232
232)
Decay Mode Alpha decay Alpha decay
Thorium Emanation (Radon-
Decay Product 220) Radon-220

Visualizing the Discovery and Decay
Logical Workflow of the Discovery of "Thorium X"
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The following diagram illustrates the logical progression of experiments and observations that
led Rutherford and Soddy to the discovery of "Thorium X" and the formulation of the theory of
radioactive transmutation.
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Initial Observations

Thorium compounds are radioactive

Thorium produces a radioactive 'emanation’ (gas)

Chemical Separdtion Experiment

Dissolve Thorium Nitrate in water

Add Ammonia to precipitate Thorium Hydroxide

Filter to separate precipitate and filtrate

Radioactivity Measurement

(Measure radioactivity of Thorium Hydroxide precipitata (Measure radioactivity of the filtrate)

Key Findings

Precipitate (Thorium) has low radioactivity Filtrate contains a highly radioactive substance (‘Thorium X')

Radioactivity of the parent Thorium recovers over time Radioactivity of Thorium X decays over time

Conclusion

Thorium transmutes into a new substance: Thorium X

Thorium X is an intermediate in a radioactive decay series

Click to download full resolution via product page

Logical workflow of the discovery of "Thorium X".

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1233503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Decay Chain of Radium-224

Radium-224 is a part of the Thorium-232 decay series. The following diagram illustrates the
decay chain starting from Thorium-232, highlighting the position of Radium-224 and its
subsequent decay products, leading to the stable isotope Lead-208.
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Decay chain of Thorium-232, highlighting Radium-224.
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Conclusion

The discovery of Radium-224, or "Thorium X," by Rutherford and Soddy was a landmark
achievement that transcended the identification of a new radioactive substance. It provided
irrefutable evidence for the theory of atomic transmutation, a concept that revolutionized our
understanding of matter and energy. The meticulous experimental protocols, combining
chemical separation with quantitative radioactivity measurements, set a new standard for
research in the burgeoning field of nuclear science. This foundational work not only paved the
way for a deeper understanding of the atom but also opened the door to the eventual use of
radioisotopes in a vast array of applications, including the development of targeted
radiopharmaceuticals that are a focus of modern research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233503#radium-224-discovery-and-historical-
context]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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